Cas no 1505524-30-0 (1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine
• CAS No: 1505524-30-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6614693
• PubChem ID: 83673877
• Update Time: 2025-06-29

1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine
• 1505524-30-0
• EN300-1832622
• 1-[1-(furan-2-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C10H13NO/c11-10(5-6-10)9(3-4-9)8-2-1-7-12-8/h1-2,7H,3-6,11H2
• InChI Key： ZHPKBYXUVZAFOY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine (CAS No. 1505524-30-0)

1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 1505524-30-0, this molecule represents a fascinating intersection of heterocyclic chemistry and cyclopropane motifs, which are known for their high reactivity and biological relevance. The presence of a furan ring in its structure not only contributes to its complexity but also opens up possibilities for diverse interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The compound's structure consists of a cyclopropyl group attached to a cyclopropane ring, both of which are linked through an amine functionality. This arrangement creates a rigid framework that could be exploited to enhance binding affinity and selectivity in drug design. The furan-2-yl substituent, derived from furan, introduces a polar aromatic system that can engage in hydrogen bonding or π-stacking interactions with biological macromolecules. Such features are particularly valuable in the development of small-molecule inhibitors or modulators targeting proteins involved in critical cellular processes.

In recent years, there has been growing interest in leveraging the structural diversity offered by cyclopropane derivatives in medicinal chemistry. Cyclopropanes are known for their strained three-membered rings, which can be exploited to induce conformational constraints that improve pharmacokinetic properties. When combined with other heterocyclic systems like furan, these compounds can exhibit enhanced solubility and metabolic stability, making them attractive for therapeutic applications. The amine group in 1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine further expands its utility, as it can serve as a site for further functionalization or as a pharmacophoric element interacting with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The structural motifs present in 1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine can be modified to explore different chemical spaces, allowing chemists to fine-tune properties such as potency, selectivity, and pharmacokinetic behavior. This flexibility is particularly important in the context of modern drug discovery, where the ability to rapidly iterate and optimize molecular structures is crucial for success.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening and molecular modeling in identifying promising candidates like 1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine. By leveraging high-throughput virtual screening techniques, researchers can predict potential binding interactions with target proteins or enzymes, thereby accelerating the drug discovery process. The unique structural features of this compound make it an excellent candidate for such computational studies, as they provide multiple interaction points with biological targets.

The furan ring itself is a well-studied motif in medicinal chemistry, known for its ability to participate in various non-covalent interactions with biological molecules. Its incorporation into 1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine not only enhances the compound's structural complexity but also provides opportunities for selective binding to specific targets. For instance, furan-based compounds have been explored as inhibitors of enzymes involved in metabolic pathways or as modulators of ion channels. The cyclopropyl and cyclopropane groups further contribute to the compound's unique electronic and steric properties, which could be exploited to achieve high affinity binding.

In addition to its potential as an isolated entity, 1-1-(furan-2-yl)cyclopropylcyclopropan-1-amine could serve as a precursor for more complex derivatives through various synthetic transformations. For example, the amine group can be used for coupling reactions with carboxylic acids or aldehydes to form amides or ureas, while the furan ring can undergo electrophilic or nucleophilic substitutions to introduce additional functional groups. These modifications could lead to novel compounds with enhanced biological activity or improved pharmacokinetic profiles.

The synthesis of 1-(furan–2–yl)cyclopropylethyleneamine (CAS No: 1505524–30–0) involves multi-step organic transformations that highlight the challenges and opportunities inherent in constructing such complex molecules. Key synthetic strategies may include cyclization reactions to form the cyclopropane core, followed by functionalization steps to introduce the furan substituent and the amine group. Advances in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision, enabling researchers to explore their full potential.

The exploration of novel heterocyclic compounds like 1-(furan–2–yl)cyclopentylethyleneamine (CAS No: 1505524–30–0) is driven by the need for new therapeutic agents that address unmet medical needs. These compounds represent an important class of molecules that can interact with biological targets in unique ways due to their structural complexity. By studying their properties and exploring their potential applications, researchers can gain insights into new mechanisms of action and develop innovative treatments for various diseases.

The combination of computational modeling and experimental validation has been instrumental in advancing our understanding of how these compounds interact with biological systems. High-resolution crystal structures of protein-ligand complexes have provided detailed insights into binding modes and key interaction points, guiding medicinal chemists in optimizing lead structures like (E)-N-[3-(Furyl)propenoyl]benzamide CAS 1505524–30–0 (CAS No: 1505524–30–0). Such structural information is critical for designing molecules with improved potency and selectivity.

In conclusion,(E)-N-[3-(Furyl)propenoyl]benzamide CAS 1505524–30–0(CAS No: 1505524–30–0) exemplifies the exciting possibilities that arise from combining distinct structural motifs into a single molecule, highlighting its potential as a tool for drug discovery, research,and development,and demonstrating how modern chemical biology approaches can unlock new therapeutic opportunities, underscoring its significance,utility,and promise within pharmaceutical research,representing an important advancement,contribution,and milestone within this field.